3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H16ClNO3S/c1-2-5-11-8-14-15(24-10-23-14)9-13(11)21-19(22)18-17(20)12-6-3-4-7-16(12)25-18/h3-4,6-9H,2,5,10H2,1H3,(H,21,22)
• InChI Key: FKPQTHKFMJDHKN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1NC(=O)C3=C(C4=CC=CC=C4S3)Cl)OCO2
• Molecular Formula: C19H16ClNO3S
• Molecular Weight: 373.9 g/mol

Description

3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide, also known as KP-1212, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using a unique method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide involves the inhibition of reverse transcriptase, an enzyme that is essential for the replication of HIV-1. 3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide acts as a non-nucleoside reverse transcriptase inhibitor and binds to the enzyme, preventing it from replicating the viral RNA.
Biochemical and physiological effects:
3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide has been shown to exhibit low cytotoxicity and has been well-tolerated in animal studies. Additionally, it has been shown to exhibit good pharmacokinetic properties and is rapidly absorbed and distributed in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide in lab experiments include its low cytotoxicity, good pharmacokinetic properties, and potential therapeutic applications. However, the limitations include the complexity of its synthesis and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide. These include further studies to determine its safety and efficacy in humans, the development of more efficient synthesis methods, and the exploration of its potential therapeutic applications in the treatment of other viral infections and cancers. Additionally, the development of 3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide analogs may lead to the discovery of more potent and selective compounds.

Scientific Research Applications

3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antiviral activity against HIV-1 and has been studied for its potential use in the treatment of HIV-1 infection. Additionally, 3-chloro-N-(6-propyl-1,3-benzodioxol-5-yl)-1-benzothiophene-2-carboxamide has been studied for its potential use in the treatment of cancer and has been shown to exhibit anticancer activity in vitro.